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Compound of Interest

Compound Name: RN-1747

Cat. No.: B1679416 Get Quote

Dissolving and Storing RN-1747 for Research
Applications
Audience: Researchers, scientists, and drug development professionals.

Introduction: RN-1747 is a selective agonist of the Transient Receptor Potential Vanilloid 4

(TRPV4) channel, with reported EC50 values of 0.77 µM, 4.0 µM, and 4.1 µM for human,

mouse, and rat TRPV4, respectively.[1][2] It also acts as an antagonist for the TRPM8 channel

with an IC50 of 4.0 µM.[1][2] Proper dissolution and storage of RN-1747 are critical for

maintaining its biological activity and ensuring the reproducibility of experimental results. This

document provides detailed protocols for the dissolution and storage of RN-1747 in both solid

and solution forms.
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Solvent Solubility Source

DMSO 100 mM Hello Bio[1]

DMSO ≥10 mg/mL Sigma-Aldrich

DMSO 79 mg/mL (199.56 mM) Selleck Chemicals[3]

Methanol Soluble Cayman Chemical[4]

Water Insoluble Selleck Chemicals[3]

Ethanol Insoluble Selleck Chemicals[3]

Table 2: Storage Conditions for RN-1747

Form
Storage
Temperature

Duration Source

Solid (Powder) +4°C - Hello Bio[1]

Solid (Powder) 2-8°C - Sigma-Aldrich

Solid (Powder) -20°C 3 years Selleck Chemicals[3]

Solution -20°C Up to 1 month Hello Bio[1]

Solution -20°C 1 month Selleck Chemicals[3]

Solution -80°C 1 year Selleck Chemicals[3]

Solution -20°C 1 year MedchemExpress[2]

Solution -80°C 2 years MedchemExpress[2]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of RN-1747 in Dimethyl

Sulfoxide (DMSO).

Materials:
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RN-1747 (solid powder)

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the vial of RN-1747 powder to room temperature before opening to prevent

moisture condensation.

Weigh the required amount of RN-1747 powder. The molecular weight of RN-1747 is 395.87

g/mol .

Add the appropriate volume of fresh, anhydrous DMSO to the RN-1747 powder to achieve

the desired concentration (e.g., for 10 mg of RN-1747, add 252.6 µL of DMSO for a 100 mM

solution).

Vortex the solution thoroughly until the RN-1747 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a short period) may assist in dissolution, but avoid excessive

heat.

Once dissolved, the stock solution is ready for use in experiments or for further dilution into

aqueous buffers.

Note: For in vivo studies, specific formulations are required. MedchemExpress suggests

protocols involving co-solvents like PEG300, Tween-80, and vehicles such as saline, SBE-β-

CD in saline, or corn oil.[2] Researchers should consult such specialized protocols when

preparing RN-1747 for animal administration.

Protocol 2: Storage and Handling of RN-1747
Proper storage is crucial to maintain the stability and activity of RN-1747.
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Storage of Solid Compound:

Store the solid powder of RN-1747 at 2-8°C for short-term storage.

For long-term storage, it is recommended to store the powder at -20°C.[3]

Storage of Stock Solutions:

It is highly recommended to prepare fresh solutions for immediate use.[1]

If storage is necessary, aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.[3]

Store the aliquots at -20°C for up to one month or at -80°C for longer-term storage (up to one

year).[1][3]

Before use, equilibrate the frozen aliquot to room temperature and ensure that any

precipitate is fully redissolved by vortexing.[1]
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Preparation of Stock Solution

Storage Protocol

Usage

Start: RN-1747 Powder

Equilibrate to Room Temperature

Weigh RN-1747

Add Anhydrous DMSO

Vortex to Dissolve

Stock Solution Ready

Prepared Stock Solution

Aliquot into Single-Use Tubes

Short-term Storage
(-20°C for up to 1 month)

Long-term Storage
(-80°C for up to 1 year)

Retrieve Aliquot

Equilibrate to Room Temperature

Ensure No Precipitate

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for dissolving and storing RN-1747.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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